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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653 Get Quote

Technical Guide: Diethyl Glutaconate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of diethyl glutaconate. The information is intended to support researchers and

professionals in the fields of chemistry and drug development in understanding the basic

characteristics of this compound.

Core Properties of Diethyl Glutaconate
Diethyl glutaconate is a diethyl ester of glutaconic acid. It is commercially available and used

in various research applications, including as a biochemical for proteomics research and as a

building block in organic synthesis.[1]

Physicochemical Data
The key quantitative properties of diethyl glutaconate are summarized in the table below for

easy reference.
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Property Value Source(s)

Molecular Formula C₉H₁₄O₄ [2][3]

Molecular Weight 186.21 g/mol [3]

Alternate Names

2-Pentenedioic acid, diethyl

ester; Glutaconic acid, diethyl

ester; Diethyl 2-pentenedioate

[2][4]

CAS Number 2049-67-4 [2][3]

Form Liquid [3]

Density 1.053 g/mL at 25 °C [3]

Boiling Point 236-238 °C [3]

Refractive Index n20/D 1.446 [3]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Chemical Structure
The molecular structure of diethyl glutaconate is depicted in the following diagram.

Figure 1. Chemical structure of diethyl glutaconate.

Experimental Protocols and Biological Pathways
Extensive searches for detailed experimental protocols regarding the synthesis or application

of diethyl glutaconate did not yield specific, reproducible methodologies within the scope of

this guide. While general procedures for the synthesis of related diethyl esters are available,

protocols explicitly detailing the preparation and use of diethyl glutaconate are not readily

found in the surveyed literature.[5][6][7]

Similarly, there is no readily available information in the scientific literature describing the

involvement of diethyl glutaconate in specific signaling pathways or broader biological

processes. Its primary documented application is as a chemical reagent for research purposes.

[1]
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For professionals requiring this compound, it is recommended to source it from established

chemical suppliers and to refer to the safety data sheets (SDS) for handling and storage

information.[3] Further investigation into specialized chemical synthesis literature or patent

databases may be necessary to uncover specific reaction protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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